Cas no 1803583-46-1 (4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene)

• Product Name: 4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene
• CAS No: 1803583-46-1
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4616183
• PubChem ID: 75525580
• Update Time: 2025-10-31

4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene
• Benzene, 4-chloro-1-(cyclobutylmethoxy)-2-nitro-

• Inchi： 1S/C11H12ClNO3/c12-9-4-5-11(10(6-9)13(14)15)16-7-8-2-1-3-8/h4-6,8H,1-3,7H2
• InChI Key： ILJOTJDZZOMMTF-UHFFFAOYSA-N
• SMILES： C1(OCC2CCC2)=CC=C(Cl)C=C1[N+]([O-])=O

Additional information on 4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene

Comprehensive Overview of 4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene (CAS No. 1803583-46-1)

4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene (CAS No. 1803583-46-1) is an organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals and agrochemicals. This compound belongs to the class of nitroaromatic compounds, which are widely studied for their diverse reactivity and utility in synthetic chemistry. The presence of both chloro and nitro functional groups on the benzene ring, along with the cyclobutylmethoxy substituent, makes it a versatile intermediate for further chemical transformations.

One of the key reasons for the growing interest in 4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene is its potential role in the development of novel drug candidates. Researchers are increasingly exploring its use as a building block in the synthesis of biologically active molecules, particularly in the fields of anti-inflammatory and antimicrobial agents. The compound's unique structural features allow for modifications that can enhance its binding affinity to specific biological targets, making it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, 4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene has also found use in agrochemical research. The nitro group in the compound is known to contribute to the herbicidal and pesticidal properties of certain chemicals, and researchers are investigating its potential in developing new crop protection agents. With the increasing demand for sustainable and efficient agricultural solutions, this compound could play a pivotal role in addressing global food security challenges.

The synthesis of 4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene typically involves multi-step organic reactions, including nitration, chlorination, and etherification. These processes require careful optimization to achieve high yields and purity, which are critical for its subsequent applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound and ensure its quality.

From an environmental perspective, the handling and disposal of 4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene must adhere to strict regulatory guidelines to minimize its impact. While the compound is not classified as a hazardous material, proper safety measures, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its synthesis and handling. Researchers and manufacturers are also exploring greener synthetic routes to reduce waste and improve sustainability.

The commercial availability of 4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene has expanded in recent years, with several chemical suppliers offering it for research and development purposes. Its growing popularity is reflected in the increasing number of scientific publications and patents referencing this compound. As the demand for innovative chemical intermediates continues to rise, 1803583-46-1 is poised to remain a topic of interest in both academic and industrial settings.

In conclusion, 4-chloro-1-(cyclobutylmethoxy)-2-nitrobenzene (CAS No. 1803583-46-1) represents a promising chemical entity with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural attributes and reactivity make it a valuable asset for researchers aiming to develop new solutions for pressing global challenges. As scientific advancements continue, the potential of this compound is likely to be further unlocked, solidifying its place in the realm of specialty chemicals.